1-hydroxyl-1H-pyridine-2-thione
1-hydroxyl-1H-pyridine-2-thione
Pyrithione is a fungistatic and antimicrobial derivative of aspergillic acid. Although the exact mechanism of action remains to be fully elucidated, pyrithione appears to interfere with membrane transport ultimately leading to a loss of metabolic control.
Pyrithione is a pyridinethione that is pyridine-2(1H)-thione in which the hydrogen attached to the nitrogen is replaced by a hydroxy group. It is a Zn(2+) ionophore; the zinc salt is used as an antifungal and antibacterial agent. It has a role as an ionophore. It is a pyridinethione and a monohydroxypyridine. It is a tautomer of a pyridine-2-thiol N-oxide.
Pyrithione zinc, or zinc pyrithione or zinc pyridinethione, is a coordination complex consisted of pyrithione ligands chelated to zinc (2+) ions via oxygen and sulfur centers. In the crystalline state, it exists as a centrosymmetric dimer. Due to its dynamic fungistatic and bacteriostatic properties, pyrithione zinc is used to treat dandruff and seborrheic dermatitis. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta. Pyrithione zinc is commonly found as an active ingredient in OTC antidandruff topical treatments such as shampoos. It mediates its action by increasing the cellular levels of copper, and damaging iron-sulfur clusters of proteins essential for fungal metabolism and growth. Due to low solubility, pyrithione zinc released from the topical formulations is deposited and retained relatively well onto the target skin surfaces. Other uses of pyrithione zinc include additive in antifouling outdoor paints and algaecide. While its use has been approved in the early 1960's by the FDA, safety and effectiveness of pyrithione zinc has been reported for decades. It is not shown to have any significant estrogenic activity according to the in vivo and in vitro assays.
Pyrithione is a pyridinethione that is pyridine-2(1H)-thione in which the hydrogen attached to the nitrogen is replaced by a hydroxy group. It is a Zn(2+) ionophore; the zinc salt is used as an antifungal and antibacterial agent. It has a role as an ionophore. It is a pyridinethione and a monohydroxypyridine. It is a tautomer of a pyridine-2-thiol N-oxide.
Pyrithione zinc, or zinc pyrithione or zinc pyridinethione, is a coordination complex consisted of pyrithione ligands chelated to zinc (2+) ions via oxygen and sulfur centers. In the crystalline state, it exists as a centrosymmetric dimer. Due to its dynamic fungistatic and bacteriostatic properties, pyrithione zinc is used to treat dandruff and seborrheic dermatitis. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta. Pyrithione zinc is commonly found as an active ingredient in OTC antidandruff topical treatments such as shampoos. It mediates its action by increasing the cellular levels of copper, and damaging iron-sulfur clusters of proteins essential for fungal metabolism and growth. Due to low solubility, pyrithione zinc released from the topical formulations is deposited and retained relatively well onto the target skin surfaces. Other uses of pyrithione zinc include additive in antifouling outdoor paints and algaecide. While its use has been approved in the early 1960's by the FDA, safety and effectiveness of pyrithione zinc has been reported for decades. It is not shown to have any significant estrogenic activity according to the in vivo and in vitro assays.
Brand Name:
Vulcanchem
CAS No.:
1121-30-8
VCID:
VC0072027
InChI:
InChI=1S/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H
SMILES:
C1=CC(=S)N(C=C1)O
Molecular Formula:
C5H5NOS
Molecular Weight:
127.17 g/mol
1-hydroxyl-1H-pyridine-2-thione
CAS No.: 1121-30-8
Main Products
VCID: VC0072027
Molecular Formula: C5H5NOS
Molecular Weight: 127.17 g/mol
| CAS No. | 1121-30-8 |
|---|---|
| Product Name | 1-hydroxyl-1H-pyridine-2-thione |
| Molecular Formula | C5H5NOS |
| Molecular Weight | 127.17 g/mol |
| IUPAC Name | 1-hydroxypyridine-2-thione |
| Standard InChI | InChI=1S/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H |
| Standard InChIKey | YBBJKCMMCRQZMA-UHFFFAOYSA-N |
| SMILES | C1=CC(=S)N(C=C1)O |
| Canonical SMILES | C1=CC(=S)N(C=C1)O |
| Boiling Point | 100 (Zinc salt) |
| Colorform | Off-white powde |
| Density | 1.782 at 25 °C |
| Melting Point | 70.5 °C 240 °C, decomposes |
| Physical Description | Zinc pyrithione is a fine beige granules. (NTP, 1992) |
| Description | Pyrithione is a fungistatic and antimicrobial derivative of aspergillic acid. Although the exact mechanism of action remains to be fully elucidated, pyrithione appears to interfere with membrane transport ultimately leading to a loss of metabolic control. Pyrithione is a pyridinethione that is pyridine-2(1H)-thione in which the hydrogen attached to the nitrogen is replaced by a hydroxy group. It is a Zn(2+) ionophore; the zinc salt is used as an antifungal and antibacterial agent. It has a role as an ionophore. It is a pyridinethione and a monohydroxypyridine. It is a tautomer of a pyridine-2-thiol N-oxide. Pyrithione zinc, or zinc pyrithione or zinc pyridinethione, is a coordination complex consisted of pyrithione ligands chelated to zinc (2+) ions via oxygen and sulfur centers. In the crystalline state, it exists as a centrosymmetric dimer. Due to its dynamic fungistatic and bacteriostatic properties, pyrithione zinc is used to treat dandruff and seborrheic dermatitis. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta. Pyrithione zinc is commonly found as an active ingredient in OTC antidandruff topical treatments such as shampoos. It mediates its action by increasing the cellular levels of copper, and damaging iron-sulfur clusters of proteins essential for fungal metabolism and growth. Due to low solubility, pyrithione zinc released from the topical formulations is deposited and retained relatively well onto the target skin surfaces. Other uses of pyrithione zinc include additive in antifouling outdoor paints and algaecide. While its use has been approved in the early 1960's by the FDA, safety and effectiveness of pyrithione zinc has been reported for decades. It is not shown to have any significant estrogenic activity according to the in vivo and in vitro assays. |
| Related CAS | 15922-78-8 (hydrochloride salt) |
| Shelf Life | Stable at 100 °C for 120 h |
| Solubility | Insoluble (<1 mg/ml at 70° F) (NTP, 1992) Soluble in cold water (Zinc salt) |
| Synonyms | 1-hydroxypyridine-2-thione 2-HPT cpd 2-mercaptopyridine-N-oxide 2-pyridinethiol 1-oxide 67Ga-MPO 68Ga-mercaptopyridine-N-oxide indium 111-2-mercaptopyridine-1-oxide N-hydroxypyridine-2-thione Omadine pyridine-2-thiol N-oxide pyrithione pyrithione barium (2:1) salt pyrithione calcium (2:1) salt pyrithione magnesium salt pyrithione potassium salt pyrithione sodium salt sodium pyridinethione |
| PubChem Compound | 1570 |
| Last Modified | Nov 11 2021 |
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